5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one

• CAS No.: 520-29-6
• Product Name: 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-7,14,17-18H,8H2,1H3
• Standard InChIKey: DJOJDHGQRNZXQQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C(=O)CC(OC2=C1)C3=CC=C(C=C3)O)O
• Canonical SMILES: COC1=CC(=C2C(=O)CC(OC2=C1)C3=CC=C(C=C3)O)O
• Description: Sakuranetin is a natural plant flavonoid that acts as an antifungal phytoalexin. The synthesis of sakuranetin in rice in response to rice blast fungal infection requires signaling induced by jasmonates. Sakuranetin inhibits fungal growth although rice blast is able to slowly convert sakuranetin to less toxic metabolites. Sakuranetin has antioxidant and anti-inflammatory actions in animals, suppressing elastase-induced emphysema and lipopolysaccharide-induced acute lung injury in mice.
• Synonyms: 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• Reference: 1.Hasegawa, M.,Mitsuhara, I.,Seo, S., et al. Analysis on blast fungus-responsive characters of a flavonoid phytoalexin sakuranetin; accumulation in infected rice leaves, antifungal activity and detoxification by fungus. Molecules 19, 11404-11418 (2014).
• PubChem Compound: 348130
• Last Modified: Nov 11 2021